Cas no 2408969-51-5 (tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate)

Tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate is a specialized carbamate derivative featuring a 3,4-difluorophenoxy and a 2-hydroxypropyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its functional groups, which enable further derivatization or serve as a protective group for amines. The tert-butyl carbamate (Boc) group offers stability under various reaction conditions while allowing selective deprotection under acidic conditions. The presence of fluorine atoms enhances its potential in drug discovery, as fluorinated compounds often exhibit improved metabolic stability and binding affinity. Its well-defined structure makes it a valuable intermediate for developing bioactive molecules or fine chemicals.
tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate structure
2408969-51-5 structure
Product Name:tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate
CAS No:2408969-51-5
MF:C14H19F2NO4
MW:303.301771402359
CID:5910284
PubChem ID:165700302
Update Time:2025-05-20

tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2408969-51-5
    • tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate
    • EN300-7548542
    • Inchi: 1S/C14H19F2NO4/c1-14(2,3)21-13(19)17-7-9(18)8-20-10-4-5-11(15)12(16)6-10/h4-6,9,18H,7-8H2,1-3H3,(H,17,19)
    • InChI Key: IUSARXMBALNNJP-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)OCC(CNC(=O)OC(C)(C)C)O)F

Computed Properties

  • Exact Mass: 303.12821441g/mol
  • Monoisotopic Mass: 303.12821441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.8Ų

tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate Pricemore >>

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tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate Related Literature

Additional information on tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate

tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate, with the CAS number 2408969-51-5, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a tert-butyl group, a carbamate functional group, and a substituted phenoxy moiety. The presence of these functional groups contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate in the development of novel therapeutic agents. Its structure allows for interactions with various biological targets, making it a promising candidate for drug design. The fluorine atoms in the 3,4-difluorophenoxy group are particularly significant, as they enhance the compound's stability and bioavailability. This makes it an attractive molecule for researchers exploring new avenues in medicinal chemistry.

The synthesis of tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate involves a series of carefully optimized reactions. Key steps include the preparation of the phenoxy intermediate and its subsequent coupling with the tert-butyl carbamate moiety. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The use of advanced synthetic techniques has further improved the efficiency of this process, making it more accessible for large-scale production.

In terms of pharmacological activity, tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate has shown potential as an inhibitor of certain enzymes and receptors. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, which could be beneficial in treating various diseases. For instance, its anti-inflammatory and antioxidant properties make it a candidate for therapies targeting chronic conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural versatility of tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate also lends itself to applications beyond pharmacology. Its ability to form stable complexes with other molecules makes it useful in materials science and catalysis. Researchers are actively exploring its potential as a building block for advanced materials with tailored properties.

In conclusion, tert-butyl N-[3-(3,4-difluorophenoxy)-2-hydroxypropyl]carbamate is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and pharmacological research, positions it as a valuable tool for future innovations in medicine and materials science.

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